Cas no 92792-08-0 ( )

• Product name: &nbsp
• CAS No: 92792-08-0
• MF: C₁₆H₁₀INOS₂
• MW: 423.291173458099
• CID: 998946
• PubChem ID: 5377578

  Chemical and Physical Properties

Names and Identifiers

• (5E)-5-[(4-iodophenyl)methylidene]-3-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one
• (5E)-5-(4-Iodobenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one #
• ST50220376
• PVPHQTIBJHCJOO-GXDHUFHOSA-N
• 92792-08-0
• NSC-409307
• DTXSID20418805
• AKOS000410637
• 5-(4-Iodo-benzylidene)-3-phenyl-2-thioxo-thiazolidin-4-one
• NSC409307
•  

• Inchi： InChI=1S/C16H10INOS2/c17-12-8-6-11(7-9-12)10-14-15(19)18(16(20)21-14)13-4-2-1-3-5-13/h1-10H/b14-10+
• InChI Key： PVPHQTIBJHCJOO-GXDHUFHOSA-N
• SMILES： C1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)I)SC2=S

Computed Properties

• Exact Mass: 422.924848
• Monoisotopic Mass: 422.924848
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 77.7
• XLogP3: 5.2

Experimental Properties

• Density: 1.82
• Boiling Point: 505.1°C at 760 mmHg
• Flash Point: 259.3°C
• Refractive Index: 1.803
• PSA: 77.70000
• LogP: 4.76200